(1R,2R)-2-(2-Fluorophenoxy)cyclohexan-1-amine;hydrochloride

• IUPAC Name: (1R,2R)-2-(2-fluorophenoxy)cyclohexan-1-amine;hydrochloride
• InChI: InChI=1S/C12H16FNO.ClH/c13-9-5-1-3-7-11(9)15-12-8-4-2-6-10(12)14;/h1,3,5,7,10,12H,2,4,6,8,14H2;1H/t10-,12-;/m1./s1
• InChI Key: BDUKXRXPOVMWAS-MHDYBILJSA-N
• Canonical SMILES: C1CCC(C(C1)N)OC2=CC=CC=C2F.Cl
• Isomeric SMILES: C1CC[C@H]([C@@H](C1)N)OC2=CC=CC=C2F.Cl
• Molecular Formula: C12H17ClFNO
• Molecular Weight: 245.72 g/mol

Description

(1R,2R)-2-(2-Fluorophenoxy)cyclohexan-1-amine;hydrochloride, also known as (R,R)-FPhC6, is a chemical compound that has been widely studied for its potential use in scientific research. This compound has been shown to have a variety of biochemical and physiological effects, making it a valuable tool for researchers in a number of different fields.

Mechanism of Action

The exact mechanism of action of (R,R)-FPhC6 is not yet fully understood, but it is believed to act as a selective antagonist at the 5-HT2B receptor. This receptor is involved in a number of different physiological processes, including the regulation of serotonin levels in the brain.
Biochemical and Physiological Effects:
Studies have shown that (R,R)-FPhC6 has a number of different biochemical and physiological effects, including the inhibition of serotonin uptake and the modulation of calcium signaling in cells. This compound has also been shown to have cardiovascular effects, including the regulation of blood pressure and heart rate.

Advantages and Limitations for Lab Experiments

One of the main advantages of using (R,R)-FPhC6 in scientific research is its selectivity for the 5-HT2B receptor. This allows researchers to study the effects of this receptor in isolation, without the potential confounding effects of other receptors. However, one limitation of using (R,R)-FPhC6 is its relatively low potency, which can make it difficult to achieve the desired effects in some experiments.

Future Directions

There are a number of different directions that future research on (R,R)-FPhC6 could take. One potential area of focus is the development of more potent derivatives of this compound, which could be used to achieve more robust effects in experiments. Another potential direction is the study of the long-term effects of (R,R)-FPhC6 on biological systems, including the potential for toxicity or other adverse effects. Finally, (R,R)-FPhC6 could be used as a tool to study the role of the 5-HT2B receptor in a variety of different physiological processes, including those related to cancer biology and cardiovascular disease.

Synthesis Methods

The synthesis of (R,R)-FPhC6 involves the reaction of cyclohexanone with 2-fluorophenol in the presence of a Lewis acid catalyst, followed by reduction of the resulting intermediate with sodium borohydride. The resulting product is then treated with hydrochloric acid to yield the hydrochloride salt.

Scientific Research Applications

(R,R)-FPhC6 has been used in a variety of scientific research applications, including studies of the central nervous system, cardiovascular system, and cancer biology. This compound has been shown to have a number of different effects on these systems, making it a valuable tool for researchers seeking to understand these complex biological processes.